Cas no 184093-45-6 (Annopentocin B)

• Product Name: Annopentocin B
• CAS No: 184093-45-6
• MF: C₃₅H₆₄O₈
• MW: 612.877872467041
• CID: 2068718
• PubChem ID: 5319163
• Update Time: 2025-04-21

Annopentocin B Chemical and Physical Properties

Names and Identifiers

• Annopentocin B
• 184093-45-6
• (5S)-3-[(2R,8R)-2,8-Dihydroxy-9-[(2S,5S)-tetrahydro-5-[(1S,4S,5S)-1,4,5-trihydroxyheptadecyl]-2-furanyl]nonyl]-5-methyl-2(5H)-furanone
• (5S)-3-[(2R,8R)-2,8-dihydroxy-9-[(2S,5S)-5-[(1S,4S,5S)-1,4,5-trihydroxyheptadecyl]oxolan-2-yl]nonyl]-5-methyl-2,5-dihydrofuran-2-one
• CHEMBL504712
• DTXSID001101966
• Annopentocin C
• (+)-Annopentocin B
• (+)-Annopentocin A
• (+)-Annopentocin C

• Inchi： 1S/C35H64O8/c1-3-4-5-6-7-8-9-10-11-15-18-31(38)32(39)20-21-33(40)34-22-19-30(43-34)25-29(37)17-14-12-13-16-28(36)24-27-23-26(2)42-35(27)41/h23,26,28-34,36-40H,3-22,24-25H2,1-2H3/t26-,28+,29+,30-,31-,32-,33-,34-/m0/s1
• InChI Key： ZPRYGZNEAVBQEP-VZFMJEBSSA-N
• SMILES： O1[C@H](C[C@@H](CCCCC[C@H](CC2C(=O)O[C@@H](C)C=2)O)O)CC[C@H]1[C@H](CC[C@@H]([C@H](CCCCCCCCCCCC)O)O)O

Computed Properties

• Exact Mass: 612.46011900g/mol
• Monoisotopic Mass: 612.46011900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 26
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins